Cas no 937599-35-4 (3-3-bromo-5-ethoxy-4-(2-methylpropoxy)phenylprop-2-enoic acid)

• Product Name: 3-3-bromo-5-ethoxy-4-(2-methylpropoxy)phenylprop-2-enoic acid
• CAS No: 937599-35-4
• MF: C₁₅H₁₉BrO₄
• MW: 343.212964296341
• CID: 3159506
• PubChem ID: 19590632
• Update Time: 2025-08-02

3-3-bromo-5-ethoxy-4-(2-methylpropoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-bromo-5-ethoxy-4-isobutoxyphenyl)acrylic acid
• 3-3-bromo-5-ethoxy-4-(2-methylpropoxy)phenylprop-2-enoic acid
• STK350987
• (2E)-3-(3-BROMO-5-ETHOXY-4-ISOBUTOXYPHENYL)ACRYLICACID
• (2E)-3-[3-bromo-5-ethoxy-4-(2-methylpropoxy)phenyl]prop-2-enoic acid
• EN300-230813
• 937599-35-4
• (E)-3-[3-bromo-5-ethoxy-4-(2-methylpropoxy)phenyl]prop-2-enoic acid
• (E)-3-(3-BROMO-5-ETHOXY-4-ISOBUTOXYPHENYL)-2-PROPENOIC ACID
• 3-[3-bromo-5-ethoxy-4-(2-methylpropoxy)phenyl]prop-2-enoic acid
• AKOS000313713

• MDL： MFCD08554958
• Inchi： 1S/C15H19BrO4/c1-4-19-13-8-11(5-6-14(17)18)7-12(16)15(13)20-9-10(2)3/h5-8,10H,4,9H2,1-3H3,(H,17,18)/b6-5+
• InChI Key： UHJWEHULFISUOW-AATRIKPKSA-N
• SMILES： BrC1=CC(/C=C/C(=O)O)=CC(=C1OCC(C)C)OCC

Computed Properties

• Exact Mass: 342.04667Da
• Monoisotopic Mass: 342.04667Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-3-bromo-5-ethoxy-4-(2-methylpropoxy)phenylprop-2-enoic acid

3-3-Bromo-5-Ethoxy-4-(2-Methylpropoxy)Phenylprop-2-enoic Acid: A Comprehensive Overview

The compound 3-3-bromo-5-ethoxy-4-(2-methylpropoxy)phenylprop-2-enoic acid (CAS No. 937599-35-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phenylpropanoic acids, which are known for their versatility in chemical synthesis and biological activity. The structure of this molecule is characterized by a phenyl ring substituted with bromine, ethoxy, and 2-methylpropoxy groups, along with a propenoic acid moiety. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of phenylpropanoic acids in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the bromine atom in the structure of 3-3-bromo-5-ethoxy... introduces electronic effects that can enhance its bioavailability and pharmacokinetic properties. Additionally, the ethoxy and 2-methylpropoxy groups provide steric hindrance, which can influence the molecule's stability and solubility.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for designing novel therapeutics targeting inflammatory diseases. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding underscores its potential as a precursor for developing next-generation anti-inflammatory drugs.

In addition to its medicinal applications, 3-3-bromo... has shown promise in materials science. Its unique structure makes it an ideal candidate for use in polymer synthesis, where it can serve as a building block for creating advanced materials with tailored properties. For example, its ability to form stable ester linkages has been leveraged in the development of biodegradable polymers for use in sustainable packaging and biomedical devices.

The synthesis of 3-3-bromo... involves a multi-step process that typically begins with the bromination of a phenol derivative followed by successive alkoxylation and carboxylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications.

From an environmental standpoint, the stability and biodegradability of 3-bromo... are critical considerations. Studies conducted under simulated environmental conditions have shown that this compound exhibits moderate persistence in aqueous environments, raising concerns about its long-term ecological impact. However, ongoing research is focused on developing degradation pathways to mitigate these effects.

In conclusion, 3-bromo... represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As further studies unfold, this compound is expected to unlock new possibilities in drug discovery, materials science, and beyond.